Cas no 785815-15-8 (Acetamide, N-[2-(1-pentenyl)phenyl]-)

Acetamide, N-[2-(1-pentenyl)phenyl]- structure
785815-15-8 structure
Product Name:Acetamide, N-[2-(1-pentenyl)phenyl]-
CAS No:785815-15-8
MF:C13H17NO
MW:203.280183553696
CID:530469
PubChem ID:71401619
Update Time:2025-04-19

Acetamide, N-[2-(1-pentenyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[2-(1-pentenyl)phenyl]-
    • N-(2-pent-1-enylphenyl)acetamide
    • DTXSID30822651
    • 785815-15-8
    • N-[2-(Pent-1-en-1-yl)phenyl]acetamide
    • Inchi: 1S/C13H17NO/c1-3-4-5-8-12-9-6-7-10-13(12)14-11(2)15/h5-10H,3-4H2,1-2H3,(H,14,15)
    • InChI Key: CUEOSQOLAVGQMY-UHFFFAOYSA-N
    • SMILES: O=C(C)NC1C=CC=CC=1C=CCCC

Computed Properties

  • Exact Mass: 203.131014166g/mol
  • Monoisotopic Mass: 203.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.5
  • Topological Polar Surface Area: 29.1Ų
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